Cas no 125014-98-4 (2,5-dichloro-3,6-dimethylpyridine)

• Product Name: 2,5-dichloro-3,6-dimethylpyridine
• CAS No: 125014-98-4
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 3166774
• PubChem ID: 1402669
• Update Time: 2025-06-09

2,5-dichloro-3,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-3,6-dimethylpyridine
• CS-0172069
• P10227
• 125014-98-4
• SCHEMBL17427730
• SB21127

• MDL： MFCD02239427
• Inchi： 1S/C7H7Cl2N/c1-4-3-6(8)5(2)10-7(4)9/h3H,1-2H3
• InChI Key： CKIXVTGXNLASGL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(N=C1C)Cl

Computed Properties

• Exact Mass: 174.9955546g/mol
• Monoisotopic Mass: 174.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-dichloro-3,6-dimethylpyridine

Professional Introduction to 2,5-dichloro-3,6-dimethylpyridine (CAS No. 125014-98-4)

2,5-dichloro-3,6-dimethylpyridine, with the chemical formula C₇H₈Cl₂N, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 125014-98-4, has garnered attention due to its versatile structural framework, which makes it a valuable building block for developing novel active pharmaceutical ingredients (APIs) and specialty chemicals. The presence of two chlorine substituents at the 2- and 5-positions, along with methyl groups at the 3- and 6-positions, imparts unique reactivity that facilitates diverse chemical transformations.

The compound's significance in the pharmaceutical industry stems from its ability to serve as a precursor in the synthesis of various therapeutic agents. For instance, derivatives of 2,5-dichloro-3,6-dimethylpyridine have been explored in the development of drugs targeting neurological disorders. Recent studies have highlighted its role in constructing pyridine-based scaffolds that exhibit potent inhibitory effects on enzymes such as acetylcholinesterase, making it a promising candidate for Alzheimer's disease treatment. The chlorine atoms enhance electrophilicity, enabling nucleophilic substitution reactions that are pivotal in medicinal chemistry.

In agrochemical applications, 2,5-dichloro-3,6-dimethylpyridine is utilized in the synthesis of herbicides and fungicides. Its structural features allow for interactions with biological targets in plants, disrupting essential metabolic pathways. A notable example is its incorporation into systemic fungicides that protect crops from fungal infections by interfering with ergosterol biosynthesis. The dimethyl groups contribute to lipophilicity, improving the compound's solubility and bioavailability in formulations.

The synthetic utility of CAS No. 125014-98-4 extends beyond pharmaceuticals and agrochemicals. It serves as a key intermediate in the production of dyes, corrosion inhibitors, and polymer additives. The chlorine substituents enable cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. These reactions are particularly relevant in the synthesis of advanced materials and functional polymers.

Recent advancements in green chemistry have prompted researchers to investigate more sustainable methods for synthesizing 2,5-dichloro-3,6-dimethylpyridine. Catalytic processes using transition metals have been optimized to reduce waste and energy consumption. For example, palladium-catalyzed reactions have shown high efficiency in producing this compound with minimal byproducts. Such innovations align with global efforts to minimize the environmental impact of chemical manufacturing.

The pharmacological potential of derivatives of 2,5-dichloro-3,6-dimethylpyridine continues to be explored through computational modeling and high-throughput screening. Virtual screening techniques have identified novel analogs with enhanced binding affinity to biological targets. These computational approaches complement experimental efforts by predicting molecular properties before costly laboratory synthesis. The integration of machine learning algorithms has further accelerated the discovery process by analyzing vast datasets to identify promising candidates.

In industrial settings, CAS No. 125014-98-4 is typically handled under controlled conditions due to its reactivity. Storage recommendations include cool, dry environments away from oxidizing agents to prevent degradation. Safety protocols emphasize proper ventilation and personal protective equipment (PPE) to mitigate exposure risks during handling and transportation.

The future prospects for 2,5-dichloro-3,6-dimethylpyridine are bright, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to yield breakthroughs that leverage its unique chemical properties for next-generation therapeutics and advanced materials.